Cas no 438221-39-7 (2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid)

• Product Name: 2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid
• CAS No: 438221-39-7
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• MDL: MFCD03074349
• CID: 3058679
• PubChem ID: 5059471
• Update Time: 2025-07-31

2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(5-Phenyl-2H-tetrazol-2-yl)adamantan-1-yl)acetic acid
• 2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid
• BBL039591
• DB-016944
• 2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
• 2-[3-(5-phenyltetrazol-2-yl)-1-adamantyl]acetic Acid
• STK348958
• [3-(5-PHENYL-1,2,3,4-TETRAZOL-2-YL)ADAMANTAN-1-YL]ACETIC ACID
• 2-[3-(5-PHENYL-2H-1,2,3,4-TETRAAZOL-2-YL)-1-ADAMANTYL]ACETIC ACID
• EN300-228220
• AKOS000308074
• CS-0269869
• AK-968/41170083
• [3-(5-Phenyl-tetrazol-2-yl)-adamantan-1-yl]-acetic acid
• Oprea1_806733
• [3-(5-phenyl-2H-tetrazol-2-yl)tricyclo[3.3.1.1~3,7~]dec-1-yl]acetic acid
• [3-(5-phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid
• 438221-39-7
• MFCD03074349

• MDL： MFCD03074349
• Inchi： 1S/C19H22N4O2/c24-16(25)11-18-7-13-6-14(8-18)10-19(9-13,12-18)23-21-17(20-22-23)15-4-2-1-3-5-15/h1-5,13-14H,6-12H2,(H,24,25)
• InChI Key： YCPNBGBGMZIDEC-UHFFFAOYSA-N
• SMILES： OC(CC12CC3CC(CC(C3)(C1)N1N=NC(C3C=CC=CC=3)=N1)C2)=O

Computed Properties

• Exact Mass: 338.17427596Da
• Monoisotopic Mass: 338.17427596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives